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Compound of Interest

Compound Name: Nickel-63

Cat. No.: B225782

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles, experimental
protocols, and data analysis techniques involved in the study of the Nickel-63 (°3Ni) beta decay
energy spectrum. Given its long half-life and low-energy beta emissions, ®3Ni serves as a
crucial radioisotope in various scientific and industrial applications, including as an electron
source in electron capture detectors (ECDs) for gas chromatography, in betavoltaic batteries,
and as a tracer in environmental and metabolic studies.[1][2][3]

Physical and Decay Characteristics of Nickel-63

Nickel-63 is a synthetic radioisotope of nickel, produced by neutron irradiation of stable Nickel-
62 in a nuclear reactor.[1] It undergoes beta (3~) decay, transforming into the stable isotope
Copper-63 (°3Cu).[4][5] This process involves the emission of a beta particle (an electron) and
an antineutrino. The decay energy is shared between these two particles, resulting in a
continuous energy spectrum for the beta particles, ranging from zero up to a maximum
endpoint energy.[6][7]

The key characteristics of Nickel-63 are summarized in the table below.
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Property Value

Half-life (TY%) 100.1 years[8][9] / 101.2(15) years[1]

Decay Mode Beta () Emission[1]

Decay Product Copper-63 (°3Cu) (Stable)[10]

Maximum Beta Energy (Emax) 66.0 keV[10] / 66.9 keV[9] / 66.977(15) keV[1]
Average Beta Energy (Eav) 17.0 keV[8] / 17.425(6) keV[1]

Specific Activity 2.1 x 1012 Bg/g[10]

Radiation Type Pure Beta Emitter[1][11]

Experimental Measurement of the Beta Spectrum

The accurate measurement of the 3Ni beta spectrum is challenging due to the low energy of
the emitted electrons. The primary techniques employed are Liquid Scintillation Counting (LSC)
and Gas-Flow Proportional Counting. Geiger-Miller (G-M) detectors are not suitable for
detecting ®3Ni contamination due to the low energy of its beta particles.[8]

Protocol 1: Liquid Scintillation Counting (LSC)

LSC is the preferred method for detecting and quantifying ®3Ni.[8][12] It offers high counting
efficiency for low-energy beta emitters.[12] The procedure involves mixing the radioactive
sample with a liquid scintillation cocktail, which converts the beta decay energy into light
flashes (scintillations) that are then detected by photomultiplier tubes (PMTSs).[9][13]

Methodology:
e Sample Preparation and Chemical Separation:
o Nickel-63 must be chemically separated from interfering radionuclides.[11]

o Hydroxide Precipitation: A common initial step involves precipitating nickel as nickel
hydroxide from the sample solution.[14] Iron hydroxide can be used as a scavenger to
remove many interfering impurities.[11]
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o Complexation with Dimethylglyoxime (DMG): Nickel is selectively separated by forming a
nickel-dimethylglyoxime complex, which is precipitated.[11][14][15] This step provides
further decontamination.[11]

o Conversion to Nickel Oxide: The purified nickel precipitate is heated to form black nickel
oxide, which can be weighed to determine the chemical yield of the separation process.
[11]

o Final Solution: The nickel oxide is then dissolved (e.g., in an acid) to prepare a solution for
LSC analysis.[11]

e Instrument Calibration:

o Energy Calibration: The spectrometer's channel numbers are converted to energy (keV).
This is performed using a radioisotope that emits monoenergetic electrons, such as
Bismuth-207 (2°7Bi), which provides distinct conversion electron peaks at known energies.
[16] A calibration curve (channel number vs. energy) is generated.[16]

o Quench Correction: Quenching refers to any process that reduces the light output in the
scintillation cocktail, leading to a shift in the energy spectrum and lower counting
efficiency.[9] An external standard (e.g., 22°Ra) is used to determine a quench value for
each sample.[14] A quench curve, relating the counting efficiency to the quench
parameter, must be established using a set of 63Ni standards with varying levels of
guenching.[14]

o Data Acquisition:

[e]

The prepared %3Ni sample is mixed with a suitable liquid scintillation cocktail in a vial.[9]

o

The vial is placed in the LSC instrument.

[¢]

The energy range for counting is set to encompass the entire °3Ni spectrum (e.g., 0 to 70
keV).[14]

[¢]

A background sample (containing cocktail but no ¢3Ni) must be counted under the same
conditions to allow for background subtraction.[11][16]
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o Data is collected for a sufficient time to achieve good statistical precision.

o Data Analysis:

o Background Subtraction: The background spectrum is subtracted from the sample
spectrum.[16]

o Spectrum Correction: The raw spectrum is corrected for counting efficiency and quenching
using the previously determined calibration curves.

o Kurie Plot Analysis: To accurately determine the endpoint energy (Emax), the energy
spectrum can be linearized using a Kurie plot.[16] This involves plotting a specific function
of the count rate against the energy. The intercept of the linearized plot on the energy axis

gives the endpoint energy.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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